Cas no 1357566-70-1 (2-acetamidoethane-1-sulfonyl chloride)

• Product name: 2-acetamidoethane-1-sulfonyl chloride
• CAS No: 1357566-70-1
• MF: C₄H₈ClNO₃S
• MW: 185.629219055176
• MDL: MFCD33407443
• CID: 5169482

2-acetamidoethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-(acetylamino)-
• 2-acetamidoethane-1-sulfonyl chloride

• MDL： MFCD33407443
• Inchi： 1S/C4H8ClNO3S/c1-4(7)6-2-3-10(5,8)9/h2-3H2,1H3,(H,6,7)
• InChI Key： IVCZYHHQHYAHCM-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CNC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-acetamidoethane-1-sulfonyl chloride

2-Acetamidoethane-1-sulfonyl Chloride (CAS No. 1357566-70-1): An Overview of Its Properties and Applications

2-Acetamidoethane-1-sulfonyl chloride (CAS No. 1357566-70-1) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as N-acetylaminomethanesulfonyl chloride, is characterized by its unique structure, which combines an acetamido group and a sulfonyl chloride moiety. This combination endows the compound with a range of reactive functionalities that make it a valuable reagent in various synthetic processes.

The molecular formula of 2-acetamidoethane-1-sulfonyl chloride is C₅H₉ClNO₃S, and its molecular weight is approximately 198.69 g/mol. The compound is typically a white crystalline solid at room temperature and is highly soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility properties make it easy to handle and incorporate into various reaction mixtures.

In the context of chemical synthesis, 2-acetamidoethane-1-sulfonyl chloride is often used as an electrophilic reagent for the introduction of sulfonyl groups into organic molecules. The sulfonyl chloride functionality can react with nucleophiles such as amines, alcohols, and thiols to form stable sulfonamide, sulfonate, and sulfonothioate derivatives, respectively. This reactivity makes it an essential tool in the synthesis of complex molecules, particularly those used in pharmaceuticals and agrochemicals.

Recent research has highlighted the potential applications of 2-acetamidoethane-1-sulfonyl chloride in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The ability to introduce a sulfonyl group into target molecules can significantly enhance their biological activity and selectivity, making them more effective therapeutic agents.

Beyond its use in pharmaceutical research, 2-acetamidoethane-1-sulfonyl chloride has also found applications in materials science. The unique properties of sulfonamide derivatives make them suitable for use in polymer synthesis, where they can improve the mechanical strength and thermal stability of the resulting materials. Additionally, these derivatives have been explored for their potential in developing new types of functional materials with enhanced performance characteristics.

The safety and handling of 2-acetamidoethane-1-sulfonyl chloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to prevent skin contact and inhalation.

In conclusion, 2-acetamidoethane-1-sulfonyl chloride (CAS No. 1357566-70-1) is a multifunctional reagent with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an indispensable tool for scientists working on the development of new compounds and materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.